Cas no 6966-12-7 (Propanamide,2-[(phenylsulfonyl)amino]-)

Propanamide,2-[(phenylsulfonyl)amino]- structure
6966-12-7 structure
Product Name:Propanamide,2-[(phenylsulfonyl)amino]-
CAS No:6966-12-7
MF:C9H12N2O3S
MW:228.268180847168
CID:511312
PubChem ID:227268
Update Time:2025-04-19

Propanamide,2-[(phenylsulfonyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Propanamide,2-[(phenylsulfonyl)amino]-
    • N-benzenesulfonyl-alanine amide
    • N-Benzolsulfonyl-alanin-amid
    • AKOS008937967
    • 6966-12-7
    • n2-(phenylsulfonyl)alaninamide
    • CHEMBL1518674
    • NSC-18730
    • DTXSID20280802
    • SCHEMBL3687103
    • NSC18730
    • HMS2414C07
    • 2-(benzenesulfonamido)propanamide
    • N~2~-(phenylsulfonyl)alaninamide
    • SMR000076782
    • HMS1593N22
    • MLS000063912
    • Inchi: 1S/C9H12N2O3S/c1-7(9(10)12)11-15(13,14)8-5-3-2-4-6-8/h2-7,11H,1H3,(H2,10,12)
    • InChI Key: LFDMXJFRWBQWOI-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(NC(C(N)=O)C)(=O)=O

Computed Properties

  • Exact Mass: 228.05700
  • Monoisotopic Mass: 228.05686342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 97.6Ų

Experimental Properties

  • PSA: 97.64000
  • LogP: 2.01070
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